Cas no 2416218-96-5 (Methyl (2s)-2-amino-3-(2,4-difluorophenyl)propanoate hydrochloride)

• Product Name: Methyl (2s)-2-amino-3-(2,4-difluorophenyl)propanoate hydrochloride
• CAS No: 2416218-96-5
• MF: C₁₀H₁₂ClF₂NO₂
• MW: 251.65758895874
• CID: 5753450
• PubChem ID: 67095216
• Update Time: 2025-05-27

Methyl (2s)-2-amino-3-(2,4-difluorophenyl)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• SCHEMBL1613104
• CS-0238168
• EN300-19096823
• 2416218-96-5
• Methyl (S)-2-amino-3-(2,4-difluorophenyl)propanoate hydrochloride
• Methyl (2s)-2-amino-3-(2,4-difluorophenyl)propanoate hydrochloride
• Methyl (2S)-2-amino-3-(2,4-difluorophenyl)propanoate;hydrochloride

• Inchi： 1S/C10H11F2NO2.ClH/c1-15-10(14)9(13)4-6-2-3-7(11)5-8(6)12;/h2-3,5,9H,4,13H2,1H3;1H/t9-;/m0./s1
• InChI Key： BWQUBOSEDWRCLP-FVGYRXGTSA-N
• SMILES： Cl.FC1C=C(C=CC=1C[C@@H](C(=O)OC)N)F

Computed Properties

• Exact Mass: 251.0524626g/mol
• Monoisotopic Mass: 251.0524626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl (2s)-2-amino-3-(2,4-difluorophenyl)propanoate hydrochloride

Comprehensive Overview of Methyl (2s)-2-amino-3-(2,4-difluorophenyl)propanoate hydrochloride (CAS No. 2416218-96-5)

The compound Methyl (2s)-2-amino-3-(2,4-difluorophenyl)propanoate hydrochloride (CAS No. 2416218-96-5) is a specialized chiral amino acid derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a 2,4-difluorophenyl group and an esterified carboxylate, makes it a valuable intermediate for drug development, particularly in the design of protease inhibitors and enzyme-targeted therapies. The hydrochloride salt form enhances its solubility and stability, which is critical for laboratory and industrial use.

In recent years, the demand for fluorinated compounds like Methyl (2s)-2-amino-3-(2,4-difluorophenyl)propanoate hydrochloride has surged due to their role in improving drug bioavailability and metabolic stability. Researchers frequently search for "fluorinated amino acid derivatives" or "chiral building blocks for drug synthesis," reflecting the growing interest in precision medicine and targeted therapies. This compound’s CAS No. 2416218-96-5 is often queried in databases for its physicochemical properties, such as melting point, solubility, and spectral data (NMR, MS), which are essential for quality control and regulatory compliance.

The synthesis of Methyl (2s)-2-amino-3-(2,4-difluorophenyl)propanoate hydrochloride involves asymmetric hydrogenation or enzymatic resolution to achieve high enantiomeric purity, a process frequently discussed in forums on "green chemistry" and "sustainable synthesis." Its 2,4-difluorophenyl moiety is notable for its electron-withdrawing effects, which influence the compound’s reactivity in coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig transformations. These topics align with trending searches such as "cross-coupling reactions in drug discovery" and "fluorine in medicinal chemistry."

From a commercial perspective, suppliers of CAS No. 2416218-96-5 emphasize its use in high-value niches like "peptide mimetics" and "small molecule APIs." Analytical methods for quantifying this compound, such as HPLC and LC-MS, are also widely sought after, as evidenced by queries like "HPLC method for amino acid esters." The compound’s storage conditions (typically 2–8°C under inert gas) and handling precautions are frequently addressed in technical datasheets to ensure reproducibility in research.

In conclusion, Methyl (2s)-2-amino-3-(2,4-difluorophenyl)propanoate hydrochloride represents a critical tool for modern drug development, bridging the gap between academic discovery and industrial application. Its relevance to "structure-activity relationship (SAR) studies" and "fragment-based drug design" ensures its continued prominence in scientific literature and patent filings. Researchers and manufacturers alike prioritize this compound for its versatility and alignment with cutting-edge trends in pharmaceutical innovation.